Cas no 2229611-23-6 (1-{3-chloro-4-(trifluoromethoxy)phenylmethyl}cyclopropan-1-amine)

• Product Name: 1-{3-chloro-4-(trifluoromethoxy)phenylmethyl}cyclopropan-1-amine
• CAS No: 2229611-23-6
• MF: C₁₁H₁₁ClF₃NO
• MW: 265.65935254097
• CID: 6276991
• PubChem ID: 165854728
• Update Time: 2025-05-20

1-{3-chloro-4-(trifluoromethoxy)phenylmethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{3-chloro-4-(trifluoromethoxy)phenylmethyl}cyclopropan-1-amine
• 1-{[3-chloro-4-(trifluoromethoxy)phenyl]methyl}cyclopropan-1-amine
• EN300-1945086
• 2229611-23-6

• Inchi： 1S/C11H11ClF3NO/c12-8-5-7(6-10(16)3-4-10)1-2-9(8)17-11(13,14)15/h1-2,5H,3-4,6,16H2
• InChI Key： NFSGRKUFMMIZKP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC1(CC1)N)OC(F)(F)F

Computed Properties

• Exact Mass: 265.0481262g/mol
• Monoisotopic Mass: 265.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-{3-chloro-4-(trifluoromethoxy)phenylmethyl}cyclopropan-1-amine

1-{3-Chloro-4-(Trifluoromethoxy)Phenylmethyl}Cyclopropan-1-Amine: A Comprehensive Overview

The compound 1-{3-chloro-4-(trifluoromethoxy)phenylmethyl}cyclopropan-1-amine, with the CAS number 2229611-23-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with an amine group and a substituted phenylmethyl group. The presence of a trifluoromethoxy group and a chlorine atom on the aromatic ring introduces interesting electronic and steric properties, making this compound a valuable subject for both fundamental research and applied studies.

The synthesis of 1-{3-chloro-4-(trifluoromethoxy)phenylmethyl}cyclopropan-1-amine typically involves multi-step organic reactions, including nucleophilic substitutions, cyclopropanation, and functional group transformations. Recent advancements in catalytic methods have enabled more efficient and selective pathways for constructing such complex molecules. For instance, the use of transition metal catalysts has been reported to facilitate the formation of the cyclopropane ring under mild conditions, which is a critical step in the synthesis of this compound.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The combination of a cyclopropane ring and an aromatic substituent with electron-withdrawing groups like trifluoromethoxy and chlorine makes this molecule an attractive candidate for modulating biological targets. Recent studies have explored its activity against various enzymes and receptors, particularly in the context of cancer and central nervous system disorders. For example, research has shown that this compound exhibits selective inhibition of certain kinases involved in cell proliferation, suggesting its potential as a lead compound for anti-cancer therapies.

In addition to its pharmacological relevance, 1-{3-chloro-4-(trifluoromethoxy)phenylmethyl}cyclopropan-1-amine has also been studied for its physical and chemical properties. The trifluoromethoxy group contributes significantly to the molecule's lipophilicity and stability, which are crucial factors for drug-like behavior. Moreover, the presence of the cyclopropane ring introduces strain that can be exploited in designing bioisosteres or prodrugs. Recent computational studies have provided deeper insights into the molecular dynamics and interaction patterns of this compound, further enhancing our understanding of its behavior in biological systems.

The toxicological profile of this compound is another area of active research. Initial assessments have indicated that it exhibits moderate cytotoxicity against certain cancer cell lines, while showing lower toxicity towards normal cells. However, further studies are required to fully evaluate its safety profile and potential for off-target effects. Regulatory agencies emphasize the importance of thorough toxicological evaluations for compounds intended for therapeutic use, and ongoing research aims to address these concerns comprehensively.

In conclusion, 1-{3-chloro-4-(trifluoromethoxy)phenylmethyl}cyclopropan-1-amine represents a promising molecule with diverse applications in chemistry and medicine. Its unique structure, combined with recent advances in synthetic methodologies and biological evaluations, positions it as a valuable tool for advancing drug discovery efforts. As research continues to unfold, this compound is expected to contribute significantly to our understanding of molecular design principles and therapeutic intervention strategies.